IDO1

Target Description

Indoleamine 2,3-dioxygenase 1 (IDO1) is a critical enzyme in the kynurenine pathway, catalyzing the rate-limiting step in tryptophan metabolism. By depleting tryptophan and producing immunomodulatory kynurenines, IDO1 plays a pivotal role in immune suppression, particularly within the tumor microenvironment. Its overexpression is associated with immune evasion in various cancers, making it a significant therapeutic target for oncology and autoimmune diseases. Inhibition of IDO1 aims to restore anti-tumor immunity and modulate immune responses.